1-(2,6-Dimethylmorpholin-4-YL)octadec-9-EN-1-one

• CAS No.: 61645-27-0
• Molecular Formula: C24H45NO2
• Molecular Weight: 379.6 g/mol
• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)octadec-9-en-1-one
• InChI: InChI=1S/C24H45NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24(26)25-20-22(2)27-23(3)21-25/h11-12,22-23H,4-10,13-21H2,1-3H3
• InChI Key: SPCNOZBAXBILFR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)N1CC(OC(C1)C)C

Description

1-(2,6-Dimethylmorpholin-4-YL)octadec-9-EN-1-one is an organic compound with the molecular formula C24H45NO2 It is characterized by the presence of a morpholine ring substituted with two methyl groups at positions 2 and 6, and an octadec-9-en-1-one chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,6-Dimethylmorpholin-4-YL)octadec-9-EN-1-one typically involves the reaction of 2,6-dimethylmorpholine with octadec-9-en-1-one under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, further enhances the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-(2,6-Dimethylmorpholin-4-YL)octadec-9-EN-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The morpholine ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and alkylating agents are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

1-(2,6-Dimethylmorpholin-4-YL)octadec-9-EN-1-one has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,6-Dimethylmorpholin-4-YL)octadec-9-EN-1-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-(2,6-Dimethylmorpholin-4-yl)ethanamine: A related compound with a similar morpholine ring structure.

2-chloro-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one: Another compound with a chlorinated morpholine ring.

Uniqueness

1-(2,6-Dimethylmorpholin-4-YL)octadec-9-EN-1-one is unique due to its long octadec-9-en-1-one chain, which imparts distinct chemical and physical properties. This structural feature differentiates it from other morpholine derivatives and contributes to its specific applications and reactivity .